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Compound of Interest

2-Propanol, 1,1'-
Compound Name:
(hydroxyimino)bis-

cat. No.: B1609678

Disclaimer: The information provided herein focuses on Diisopropanolamine (DIPA), CAS: 110-
97-4, a widely used and well-documented alkanolamine. The initial query for 1,1'-
(hydroxyazanediyl)bis(propan-2-ol), CAS: 97173-34-7, yielded limited publicly available data
regarding its solubility characteristics. DIPA is a close structural analog, and the principles
governing its solubility are expected to be similar. Researchers should, however, exercise
caution and validate these recommendations for their specific compound of interest.

Structural Comparison:

e 1,1'-(hydroxyazanediyl)bis(propan-2-ol): A tertiary amine with a hydroxyl group on the
nitrogen atom.

» Diisopropanolamine (DIPA): A secondary amine.

This structural difference, particularly the presence of the N-hydroxy group in the queried
compound versus the N-H group in DIPA, will influence properties such as pKa, polarity, and
hydrogen bonding potential, which in turn affect solubility.

Frequently Asked Questions (FAQs)

Q1: What is Diisopropanolamine (DIPA) and where is it commonly used?
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Al: Diisopropanolamine (DIPA) is a chemical compound that functions as a secondary amine
and a diol, giving it both basic and alcohol-like properties.[1][2] It is a versatile chemical used
as an emulsifier, stabilizer, surfactant, and a chemical intermediate for synthesizing other
compounds.[1][3] Its major applications are found in:

o Gas Treatment: Removing hydrogen sulfide (H2S) and carbon dioxide (CO2) from natural
and industrial gas streams.[1][3][4]

o Cosmetics and Personal Care: Acting as a pH adjuster, emulsifier, and buffering agent in
creams, lotions, and shampoos.[1][3][5]

o Pharmaceuticals: Used as a buffering agent or alkalizer in topical formulations and can assist
in the solubility and absorption of active pharmaceutical ingredients.[6][7]

o Metalworking Fluids: As a corrosion inhibitor.[3][8]
o Coatings and Paints: As a neutralizing agent for resins.[3][8]
Q2: What is the general solubility of DIPA?

A2: DIPA is highly soluble in water.[9] It is often described as being completely soluble or
miscible with water.[5][10] It also shows good solubility in alcohols and moderate solubility in
solvents like acetone, while being slightly soluble in toluene and insoluble in hydrocarbons.[9]
[11]

Q3: What key factors influence the solubility of DIPA in aqueous solutions?
A3: The primary factors influencing DIPA's aqueous solubility are:

e pH: DIPAis a weak base.[12] In acidic conditions (pH < 8.9), it becomes protonated, forming
a salt.[13] These salt forms are generally very water-soluble. At higher pH, a greater
proportion of the less polar, free base form exists.

o Temperature: While specific quantitative data on the temperature-solubility curve is not
readily available in the search results, for most solids, solubility in water increases with
temperature. Given that DIPA is a solid at room temperature, warming the solvent can aid
dissolution.
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e Presence of other solutes: High concentrations of dissolved salts can decrease the solubility
of DIPA through the "salting-out” effect.

Q4: My DIPA is a solid, but the literature sometimes refers to it as a liquid. Why?

A4: DIPA has a melting point around 42-45 °C (108-113 °F).[1][2] Therefore, it exists as a white
to yellowish waxy solid at a typical room temperature of 20-25°C.[6][11] It may appear as a
colorless to pale yellow liquid if the ambient temperature is elevated or after melting.[9]

Q5: I'm having trouble dissolving solid DIPA in water. What should | do?
A5: If DIPA is not dissolving readily, consider the following:

o Gentle Heating: Warm the water while stirring. Since DIPA's melting point is relatively low,
this will significantly increase the rate of dissolution.

o Agitation: Ensure adequate stirring or mixing to break up solid clumps and increase the
surface area in contact with the solvent.

e pH Adjustment: If your formulation allows, lowering the pH slightly with a compatible acid will
convert DIPA to its highly soluble salt form.

Q6: How does the hygroscopic nature of DIPA affect its handling and solubility?

A6: DIPA is hygroscopic, meaning it readily absorbs moisture from the air.[1][5][14] This can
cause the solid to become sticky or clumpy, making it difficult to weigh and handle accurately.
The absorbed water can also affect the concentration of your final solution. It is crucial to store
DIPA in a tightly sealed container in a dry environment.[12]

Troubleshooting Guide for DIPA Solubility

This guide addresses common issues encountered during the preparation of DIPA solutions.
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Problem

Potential Cause(s)

Recommended Solution(s)

Solid DIPA is dissolving very

slowly or not at all.

1. Low Temperature: The
dissolution rate is slow at lower
temperatures. 2. Insufficient
Agitation: The solid material is
not being adequately
dispersed in the solvent. 3.
Approaching Saturation: The
concentration is nearing the
solubility limit at the current

temperature.

1. Gently warm the solvent
(e.g., to 40-50°C) with constant
stirring. 2. Increase the stirring
speed or use a magnetic
stirrer/overhead mixer. 3. Add
more solvent to decrease the
concentration or increase the
temperature to raise the

solubility limit.

A prepared DIPA solution

appears cloudy or hazy.

1. Incomplete Dissolution:
Microscopic solid particles are
still suspended in the solution.
2. Precipitation of Impurities:
The grade of DIPA may contain
impurities with lower solubility.
3. Reaction with Dissolved
Gases: Dissolved CO:2 from
the air can react with DIPA to
form carbamates, which may
have different solubility

characteristics.

1. Continue stirring and gently
heat the solution. If cloudiness
persists, filter the solution
through a 0.45 pm filter. 2. Use
a higher purity grade of DIPA.
Consider filtering the solution.
3. Use de-gassed water for

solution preparation.

Precipitate forms in a clear

DIPA solution over time.

1. Temperature Fluctuation:
The solution was prepared at
an elevated temperature and
has since cooled, causing
DIPA to crystallize out of a
supersaturated solution. 2. pH
Change: Absorption of
atmospheric COz can lower
the pH of unbuffered solutions,
potentially affecting solubility or
leading to salt precipitation if
acidic species are present. 3.

Solvent Evaporation: The

1. Re-warm the solution to
redissolve the precipitate.
Store the solution at a
controlled temperature. 2. If
the application is pH-sensitive,
consider using a buffered
system. Keep the solution
container tightly sealed. 3.
Store the solution in a tightly
sealed container to prevent

evaporation.
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concentration of DIPA has

increased due to solvent loss.

Inconsistent solubility results

between different batches.

1. Hygroscopy: The water
content of the solid DIPA varies
between batches due to
moisture absorption, leading to
weighing errors. 2. Different
Material Grades: Different
purities or grades of DIPA are
being used. 3. Variability in
Solvent Quality: The pH or
purity of the water or solvent

used is inconsistent.

1. Store DIPA in a desiccator.
Allow the container to reach
room temperature before
opening to prevent
condensation. 2. Ensure the
same grade and supplier of
DIPA is used for all
experiments. 3. Use purified,
deionized, and preferably de-
gassed water for all

preparations.

Quantitative Data

Table 1: General Physicochemical Properties of

Diisopropanolamine (DIPA)

Property Value Reference(s)
CAS Number 110-97-4 [6][13]
Molecular Formula CeH1sNO:2 [2][9]
Molecular Weight 133.19 g/mol [2]
Appearance White to yellowish waxy solid [6][11]

Melting Point 42-45 °C (108-113 °F) [1][2]

Boiling Point ~249 °C (480 °F) [2]

pKa 8.9 [13]

pH of 5% Aqueous Solution ~11.5 [9]

Table 2: Solubility of Diisopropanolamine (DIPA)
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Solvent Solubility Temperature Reference(s)
Water 870 g/L (Miscible) 20-25 °C [5197[13]
Alcohols (e.g., o »

Miscible Not Specified [11]
Ethanol)
Acetone Moderately Soluble Not Specified [9]
Toluene Slightly Soluble Not Specified [11]
Hydrocarbons Insoluble Not Specified [11]

Experimental Protocols

Protocol 1: Preparation of an Aqueous DIPA Stock

Solution (10% wiv)

Objective: To prepare a 100 mg/mL aqueous stock solution of Diisopropanolamine.

Materials:

Diisopropanolamine (DIPA), solid

¢ High-purity deionized water

o Heated magnetic stir plate

e Magnetic stir bar

o Calibrated balance

e Spatula

e Glass beaker

o Volumetric flask (appropriate size)

» Weighing paper/boat
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Methodology:

e Preparation: Place a 250 mL glass beaker containing a magnetic stir bar on the magnetic stir
plate.

* Weighing: On a calibrated balance, accurately weigh 10.0 g of solid DIPA. Note: DIPA is
hygroscopic; handle it quickly and in a low-humidity environment if possible.

o Initial Dissolution: Add the weighed DIPA to the beaker. Add approximately 80 mL of
deionized water to the beaker.

e Mixing and Heating: Turn on the stirrer to a moderate speed (e.g., 200-300 rpm). Gently heat
the solution to 35-40°C. Do not boil.

e Observation: Continue stirring until all the DIPA solid has completely dissolved and the
solution is clear. This may take several minutes.

» Final Volume Adjustment: Once dissolved, turn off the heat and allow the solution to cool to
room temperature.

o Transfer: Carefully transfer the cooled solution to a 100 mL volumetric flask.

e QS (Quantum Satis): Rinse the beaker with small amounts of deionized water, adding the
rinsate to the volumetric flask to ensure a complete transfer. Add deionized water to the flask
until the bottom of the meniscus reaches the calibration mark.

» Final Mixing: Cap the volumetric flask and invert it 15-20 times to ensure the solution is
homogeneous.

o Storage: Transfer the final solution to a clearly labeled, tightly sealed storage bottle. Store at
room temperature unless otherwise specified for your experiment.

Visualizations
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Is the solvent heated?
(e.g., to 40-50°C)

’
/
No ,/Re-evaluate
7

2
-

Action: Gently heat solvent
with continuous stirring.

Action: Increase stir speed or
use appropriate mixing method.

Action: If permissible, lower pH
to < 8.9 to form a soluble salt.

DIPA fails to dissolve or solution is cloudy

Problem Resolved: Clear Solution

Troubleshooting DIPA Dissolution Issues

Re-evaluate

Is high-purity DIPA and
de-gassed solvent being used?

Action: Filter solution through
a 0.45 pm filter.
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Is all solid dissolved?
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Volumetric Flask
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

« 1. Diisopropanolamine | 110-97-4 [chemicalbook.com]
+ 2. Diisopropanolamine - Wikipedia [en.wikipedia.org]
¢ 3. nbinno.com [nbinno.com]

* 4. The role|Diisopropanolamine|acid gas|treatment process|DIPA|Di-Isopropanol
[hoseachem.com]

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b1609678?utm_src=pdf-body-img
https://www.benchchem.com/product/b1609678?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8852830.htm
https://en.wikipedia.org/wiki/Diisopropanolamine
https://www.nbinno.com/article/other-organic-chemicals/understanding-diisopropanolamine-dipa-cas-110-97-4-properties-uses-td
https://hoseachem.com/role-diisopropanolamine-DIPA-acid-gas-treatment-process.html
https://hoseachem.com/role-diisopropanolamine-DIPA-acid-gas-treatment-process.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

e 5. www2.gov.bc.ca [www2.gov.bc.ca]

» 6. Diisopropanolamine USP Buffering Agent - Actylis Lab Solutions [actylislab.com]

e 7. greenchemindustries.com [greenchemindustries.com]

e 8. DI ISOPROPANOL AMINE | Ennore India Chemicals [ennoreindiachemicals.com]

e 9. Page loading... [wap.guidechem.com]

e 10. dow.com [dow.com]

e 11. Diisopropanolamine | C6H15NO2 | CID 8086 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 12.ICSC 0493 - DIISOPROPANOLAMINE [inchem.org]

e 13. ccme.ca [ccme.ca]

o 14. Diisopropanolamine - Hazardous Agents | Haz-Map [haz-map.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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